Cas no 1213466-53-5 ((2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol)
(2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-AMINO-2-[3-CHLORO-4-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-OL
- Benzeneethanol, β-amino-3-chloro-4-(trifluoromethyl)-, (βR)-
- (r)-2-Amino-2-(3-chloro-4-(trifluoromethyl)phenyl)ethan-1-ol
- AKOS015929451
- 1213466-53-5
- CS-0353037
- EN300-1931889
- (2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol
-
- MDL: MFCD09415639
- Inchi: 1S/C9H9ClF3NO/c10-7-3-5(8(14)4-15)1-2-6(7)9(11,12)13/h1-3,8,15H,4,14H2/t8-/m0/s1
- InChI Key: VUOICOBAIVLPGW-QMMMGPOBSA-N
- SMILES: C(O)[C@H](N)C1=CC=C(C(F)(F)F)C(Cl)=C1
Computed Properties
- Exact Mass: 239.0324761g/mol
- Monoisotopic Mass: 239.0324761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.2Ų
(2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1931889-0.05g |
(2R)-2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-ol |
1213466-53-5 | 0.05g |
$1344.0 | 2023-09-17 | ||
| Enamine | EN300-1931889-0.1g |
(2R)-2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-ol |
1213466-53-5 | 0.1g |
$1408.0 | 2023-09-17 | ||
| Enamine | EN300-1931889-0.25g |
(2R)-2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-ol |
1213466-53-5 | 0.25g |
$1472.0 | 2023-09-17 | ||
| Enamine | EN300-1931889-0.5g |
(2R)-2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-ol |
1213466-53-5 | 0.5g |
$1536.0 | 2023-09-17 | ||
| Enamine | EN300-1931889-1.0g |
(2R)-2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-ol |
1213466-53-5 | 1g |
$1599.0 | 2023-05-31 | ||
| Enamine | EN300-1931889-2.5g |
(2R)-2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-ol |
1213466-53-5 | 2.5g |
$3136.0 | 2023-09-17 | ||
| Enamine | EN300-1931889-5.0g |
(2R)-2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-ol |
1213466-53-5 | 5g |
$4641.0 | 2023-05-31 | ||
| Enamine | EN300-1931889-10.0g |
(2R)-2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-ol |
1213466-53-5 | 10g |
$6882.0 | 2023-05-31 | ||
| Enamine | EN300-1931889-1g |
(2R)-2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-ol |
1213466-53-5 | 1g |
$1599.0 | 2023-09-17 | ||
| Enamine | EN300-1931889-5g |
(2R)-2-amino-2-[3-chloro-4-(trifluoromethyl)phenyl]ethan-1-ol |
1213466-53-5 | 5g |
$4641.0 | 2023-09-17 |
(2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
Additional information on (2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol
Introduction to (2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 1213466-53-5)
(2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 1213466-53-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino alcohol with a unique combination of functional groups, including an amino group, a hydroxyl group, and a trifluoromethyl-substituted aromatic ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.
The chiral center at the carbon atom adjacent to the amino and hydroxyl groups is crucial for the compound's biological activity. The (R) configuration of this center ensures that the molecule interacts specifically with biological targets, which is essential for its potential therapeutic applications. Recent studies have highlighted the importance of chirality in drug design, as enantiomers can exhibit different pharmacological profiles, including efficacy and toxicity.
In terms of chemical structure, (2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol features a chlorinated and trifluoromethylated phenyl ring, which contributes to its lipophilicity and stability. The trifluoromethyl group is particularly noteworthy due to its strong electron-withdrawing effect, which can influence the compound's reactivity and binding affinity to specific receptors. This structural feature has been exploited in the design of various drugs, such as those targeting G protein-coupled receptors (GPCRs) and enzymes involved in metabolic pathways.
Pharmacological studies have shown that (2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol exhibits promising activity against several biological targets. For instance, it has been investigated for its potential as an inhibitor of specific enzymes involved in cancer cell proliferation. The compound's ability to selectively bind to these enzymes without affecting other cellular processes makes it a potential lead for developing targeted cancer therapies. Additionally, preliminary studies have suggested that it may have anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.
The synthesis of (2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol involves several steps, including the preparation of the chiral intermediate and the introduction of the trifluoromethyl group. One common approach is to start with a chiral alcohol precursor and perform a series of reactions to introduce the desired functional groups. Recent advancements in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity, which is crucial for its use in pharmaceutical applications.
In clinical trials, (2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol has shown promising results in early-phase studies. Phase I trials have demonstrated that the compound is well-tolerated by patients at various dose levels, with no significant adverse effects reported. These findings have paved the way for further clinical evaluation, including Phase II trials to assess its efficacy in treating specific diseases. The compound's favorable pharmacokinetic profile, characterized by good oral bioavailability and a long half-life, adds to its potential as a therapeutic agent.
Current research continues to explore the full range of biological activities associated with (2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol. Scientists are investigating its interactions with various cellular pathways and receptors to better understand its mechanism of action. Additionally, efforts are underway to optimize its chemical structure through structure-activity relationship (SAR) studies, aiming to enhance its potency and selectivity while minimizing potential side effects.
In conclusion, (2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol (CAS No. 1213466-53-5) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive target for drug development, particularly in areas such as cancer therapy and anti-inflammatory treatments. Ongoing research will likely uncover additional applications and refine its use as a therapeutic agent.
1213466-53-5 ((2R)-2-amino-2-3-chloro-4-(trifluoromethyl)phenylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)